Titanium

• IUPAC Name: titanium
• InChI: InChI=1S/Ti
• InChI Key: RTAQQCXQSZGOHL-UHFFFAOYSA-N
• Canonical SMILES: [Ti]
• Molecular Formula: Ti
• DSSTOX Substance ID: DTXSID3047764
• Molecular Weight: 47.867 g/mol
• Physical Description: Titanium powder, dry is a gray lustrous powder. It can be easily ignited and burns with an intense flame. The very finely powdered material may be ignited by sparks., Titanium powder, wetted with not less than 25% water appears as a gray lustrous sludge. Easily ignited when dry. Very finely powdered material may be ignited by sparks., Titanium sponge granules appears as a white-colored solid. Insoluble in water and denser than water. Contact may severely irritate skin, eyes and mucous membranes. May be toxic by ingestion. May ignite and burn with an intense flame if exposed to high temperatures or flame., NKRA; Other Solid; Pellets or Large Crystals, Dark gray lustrous metal; [Merck Index]
• Boiling Point: 3287 °C
• Solubility: INSOL IN WATER; SOL IN DILUTE ACIDS
• Density: 4.506 @ 20 °C
• Vapor Pressure: 1.0X10-79 atm @ 25 °C
• Impurities: IMPURITIES POTENTIALLY PRESENT IN TITANIUM SPONGE ASTM-B299, 69 AND ELECTROLYTIC ARE: NITROGEN, CARBON, SODIUM, MAGNESIUM, CHLORINE, IRON, SILICON, HYDROGEN, OXYGEN AND OTHERS
• Color/Form: Dark gray lustrous metal, hexagonal below 882.5 °C, cubic above
• CAS RN: 7440-32-6, 14902-91-1, 14067-04-0
• Melting Point: 1668 °C

Description

Titanium is a silvery-white metal with atomic number 22. It is a lightweight, ductile, strong, corrosion-resistant, and biocompatible metal with a high strength-to-weight ratio. Titanium is the 9th most abundant element on Earth and is commonly found in rocks, clay, and sand.

Synthesis Analysis

Titanium is typically extracted from ilmenite, rutile, and anatase. The main methods of obtaining titanium dioxide in the form of spheres, rods, fibers, and tubes include sol-gel technology, hydrothermal and solvothermal methods, microwave method involving high-frequency electromagnetic waves, template method, electrodeposition, a sonochemical method using ultrasound, chemical and physical vapor deposition.

Molecular Structure Analysis

Titanium exhibits two polymorphs: α titanium (hexagonal close-packed structure), stable up to 882 °C, and β-titanium (body-centered cubic structure), stable from 882 °C up to the melting point (1670 °C). The structure of an equilibrium semicoherent interface consists of an array of steps, an array of misfit dislocations, and coherent terraces.

Chemical Reactions Analysis

Titanium does not react with most acids under normal conditions. It will react with hot hydrochloric acid, and it reacts with HF, forming Ti (III) complexes and hydrogen gas. Titanium does not react with water under normal conditions. If the water is heated to steam, it will react with titanium, forming titanium (IV) oxide, TiO2, and hydrogen.

Physical And Chemical Properties Analysis

Titanium is a lightweight, high-strength, low-corrosion structural metal and is used in alloy form for parts in high-speed aircraft. It has a density of 4.5 g/cm3, a melting point of 1670°C, and a boiling point of 3287°C. It is resistant to corrosion in sea water, aqua regia, and chlorine.

Scientific Research Applications

Aerospace Engineering

Titanium alloys, particularly Ti-6Al-4V , are extensively used in aerospace engineering due to their lightweight and high strength properties. . .

Medical Implants and Devices

In the biomedical field, Titanium is renowned for its compatibility with the human body. . .

Automotive Engineering

The automotive industry benefits from Titanium’s durability and corrosion resistance. . .

Marine and Offshore Engineering

Titanium’s resistance to seawater makes it ideal for marine applications. .

Chemical Processing Equipment

Due to its excellent corrosion resistance, Titanium is used in chemical processing equipment. .

Construction and Architecture

Titanium sheets are utilized in modern building construction for their aesthetic qualities and resistance to environmental factors. .

Safety And Hazards

Titanium is not flammable as distributed but is flammable in the form of fines and turnings resulting from processing. Airborne particulate may cause damage to the respiratory tract, liver, and kidney through repeated or prolonged inhalation. When product is subject to welding, burning, melting, sawing, brazing, grinding, buffing, polishing, or other heat generating processes, potentially hazardous airborne particles and/or fumes may be generated.

Future Directions

Titanium has untapped growth potential in many markets, including aerospace, consumer electronics, electric vehicles, and luxury goods. Researchers have developed critical new insights about titanium, including recipes for making better titanium alloys as well as a cryo-forged technique for making industrial-grade titanium. These advances could ultimately lead to more cost-efficient and sustainable manufacturing.

Relevant Papers There are several relevant papers on Titanium. For instance, a chapter dedicated to titanium and its alloys focuses on metallurgical issues and production processes. Another paper discusses the potential for improving the mechanical properties of cast pure titanium through repeated thermal cycles. There are also papers discussing the biomedical applications of titanium and the synthesis, properties, and applications of titanium-based materials.

Synthesis routes and methods I

Procedure details

A mixture of purified water (2.7 g) and isopropyl alcohol (50 g) was dropped to a mixture of titanium tetraisopropoxide (28.4 g), isopropyl alcohol (50 g) and 2-(butylamino)ethanol (11.8 g). After completion of dropping, the mixture was agitated for 2 hours, subjected to hydrolytic condensation and heated to reflux for 2 hours. PGMEA (100 g) was added thereto and was concentrated under reduced pressure to obtain a PGMEA solution of a titanium-containing condensate (B-I) (130 g). The solid content concentration of the titanium-containing condensate was 13.5%.

Synthesis routes and methods II

Procedure details

2-propanol (IPA) solution (500 g) of deionized water (27 g) was agitated with IPA solution (500 g) of a titanium tetraisopropoxide (284 g) and dropped at room temperature for 2 hours. 2,4-dimethyl-2,4-octanediol (180 g) was added to a solution obtained and agitated at room temperature for 30 minutes. After the solution was concentrated under reduced pressure at 30° C., it was heated to 60° C. and heating was continued under reduced pressure to generate no distillate. Then, PGMEA (1,200 g) was added thereto and heated under reduced pressure at 40° C. until no BOH was distilled to obtain a PGMEA solution of a titanium-containing compound [B-I] (1,000 g) (compound concentration: 25%). The molecular weight (Mw) of the compound measured in terms of polystyrene was 1,200.

Synthesis routes and methods III

Procedure details

1-butanol (BOH) solution (500 g) of deionized water (27 g) was agitated with BOH solution (500 g) of a titanium tetrabutoxide (340 g) and dropped at room temperature for 2 hours. 3-methyl-1,3-hexanediol (132 g) was added to a solution obtained and agitated at room temperature for 30 minutes. After the solution was concentrated under reduced pressure at 40° C., it was heated to 60° C. and heating was continued under reduced pressure to generate no distillate. Then, PGMEA (1,200 g) was added thereto and heated under reduced pressure at 50° C. until no BOH was distilled to obtain a PGMEA solution of a titanium-containing compound [B-III] (1,000 g) (compound concentration: 22%). The molecular weight (Mw) of the compound measured in terms of polystyrene was 1,250.

Synthesis routes and methods IV

Procedure details

1-butanol (BOH) solution (500 g) of deionized water (27 g) was agitated with BOH solution (500 g) of a titanium tetrabutoxide (340 g) and dropped at room temperature for 2 hours. 3-methyl-1,3-hexanediol (132 g) was added to a solution obtained and agitated at room temperature for 30 minutes. After the solution was concentrated under reduced pressure at 40° C., it was heated to 60° C. and heating was continued under reduced pressure to generate no distillate. Then, propylene glycol methyl ether acetate (PGMEA) (1,200 g) was added thereto and heated under reduced pressure at 50° C. until no BOH was distilled to obtain a PGMEA solution of a titanium-containing compound [A-III] (1,000 g) (compound concentration: 22%). The molecular weight (Mw) of the compound measured in terms of polystyrene was 1,250.

Synthesis routes and methods V

Procedure details

IPA solution (500 g) of deionized water (27 g) was agitated with IPA solution (500 g) of a titanium tetraisopropoxide (284 g) and dropped at room temperature for 2 hours. 2-methyl-2,4-pentanediol (120 g) was added to a solution obtained and agitated at room temperature for 30 minutes. After the solution was concentrated under reduced pressure at 30° C., it was heated to 60° C. and heating was continued under reduced pressure to generate no distillate. Then, PGMEA (1,200 g) was added thereto and heated under reduced pressure at 40° C. until no BOH was distilled to obtain a PGMEA solution of a titanium-containing compound [B-II] (1,000 g) (compound concentration: 20%). The molecular weight (Mw) of the compound measured in terms of polystyrene was 1,100.